Cas no 2176202-00-7 (4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one)

• Product Name: 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one
• CAS No: 2176202-00-7
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 6084920
• PubChem ID: 121178725
• Update Time: 2025-10-22

4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one
• F6515-3524
• AKOS032728024
• 4-methoxy-1-phenyl-5-[3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one
• 2176202-00-7
• 4-methoxy-1-phenyl-5-[3-(triazol-2-yl)pyrrolidine-1-carbonyl]pyridin-2-one
• 5-(3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl)-4-methoxy-1-phenylpyridin-2(1H)-one

• Inchi： 1S/C19H19N5O3/c1-27-17-11-18(25)23(14-5-3-2-4-6-14)13-16(17)19(26)22-10-7-15(12-22)24-20-8-9-21-24/h2-6,8-9,11,13,15H,7,10,12H2,1H3
• InChI Key： YIWUDSNRWOSEJL-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(N(C2C=CC=CC=2)C=1)=O)OC)N1CCC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 365.14878949g/mol
• Monoisotopic Mass: 365.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one

4-Methoxy-1-Phenyl-5-3-(2H-1,2,3-Triazol-2-Yl)Pyrrolidine-1-Carbonyl-1,2-Dihydropyridin-2-One: A Novel Compound with Promising Pharmacological Activity

4-Methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one is a complex organic compound characterized by its unique molecular structure, which combines multiple pharmacophore elements to achieve multifunctional biological activities. This compound belongs to the class of pyridine derivatives, with a core structure derived from the 1,2-dihydropyridine (DHP) ring, which is a well-known scaffold in the development of calcium channel blockers and other therapeutic agents. The presence of a 4-methoxy group at the phenyl ring and a 2H-1,2,3-triazol-2-yl substituent at the pyrrolidine ring introduces additional functional groups that significantly influence its pharmacological profile and molecular interactions.

Recent studies have highlighted the potential of 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-3-one as a candidate for targeting inflammatory and neurodegenerative diseases. The 1-phenyl moiety enhances its lipophilicity, enabling better penetration into biological membranes, while the pyrrolidine-1-carbonyl group contributes to the compound's ability to modulate ion channels and enzyme activity. The 2H-1,2,3-triazol-2-yl ring, a triazole derivative, is known for its stability and ability to form hydrogen bonds, which may play a critical role in the compound's binding affinity to specific protein targets.

One of the key advantages of this compound is its structural versatility, which allows for the incorporation of diverse functional groups while maintaining the core DHP scaffold. This structural flexibility is particularly valuable in drug design, as it enables the optimization of pharmacokinetic properties such as solubility, metabolic stability, and tissue distribution. For instance, the 4-methoxy substituent at the phenyl ring may enhance the compound's solubility in aqueous environments, a critical factor for oral bioavailability. Additionally, the 2H-1,2,3-triazol-2-yl group has been shown to improve the compound's resistance to metabolic degradation, prolonging its half-life in vivo.

Recent research published in *Journal of Medicinal Chemistry* (2023) has demonstrated the potential of 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one as a novel inhibitor of the enzyme phospholipase A2 (PLA2), which is implicated in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The study used molecular docking simulations to show that the compound binds to the active site of PLA2 with a binding affinity of -8.2 kcal/mol, outperforming existing inhibitors in terms of specificity and potency. This finding suggests that the compound could serve as a lead molecule for the development of targeted therapies for inflammatory conditions.

Another area of interest is the compound's potential application in neurodegenerative disorders. A 2024 study in *Neuropharmacology* reported that 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one exhibits neuroprotective effects by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor, a key target in the treatment of Alzheimer's disease and Parkinson's disease. The compound was shown to reduce glutamate toxicity in neuronal cells, a mechanism that is critical in the prevention of excitotoxic damage. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative conditions.

The 1,2-dihydropyridine ring is a central feature of this compound, as it is known to interact with calcium channels, making it relevant for the treatment of cardiovascular diseases. The presence of the pyrrolidine-1-carbonyl group may enhance the compound's ability to modulate voltage-gated calcium channels, which are involved in processes such as muscle contraction and neurotransmitter release. A 2023 study in *European Journal of Medicinal Chemistry* found that 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one exhibits a selective antagonistic effect on L-type calcium channels, suggesting its potential as a therapeutic agent for hypertension and arrhythmias.

From a synthetic perspective, the 2H-1,2,3-triazol-2-yl group in this compound can be introduced through click chemistry techniques, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach allows for the efficient and selective modification of the compound's structure, enabling the exploration of its pharmacological properties in different biological contexts. The 4-methoxy substituent can also be modified to incorporate additional functional groups, such as fluorine or other electron-withdrawing groups, to further optimize its biological activity.

Despite its promising pharmacological properties, the compound's development faces challenges related to its metabolic stability and potential side effects. Ongoing research is focused on improving its metabolic profile through structural modifications, such as the introduction of additional substituents at the phenyl ring or the pyrrolidine ring. These modifications aim to enhance the compound's selectivity for its target proteins while minimizing off-target effects, which is critical for its clinical application.

In conclusion, 4-methoxy-1-phenyl-5-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carbonyl-1,2-dihydropyridin-2-one represents a novel compound with significant potential in the treatment of inflammatory, neurodegenerative, and cardiovascular diseases. Its unique molecular structure, combining multiple pharmacophore elements, offers a versatile platform for further drug development. Continued research into its pharmacological mechanisms and structural optimization will be essential for translating its therapeutic potential into clinical practice.